Cas no 2138007-77-7 (3-cyclohexyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea)

• Product Name: 3-cyclohexyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
• CAS No: 2138007-77-7
• MF: C₁₁H₂₁N₃O₂S
• MW: 259.368341207504
• CID: 5898857
• PubChem ID: 165871933
• Update Time: 2025-05-26

3-cyclohexyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
• 2138007-77-7
• EN300-1132036

• Inchi： 1S/C11H21N3O2S/c15-11(13-10-4-2-1-3-5-10)14-17(16)8-6-12-7-9-17/h10,12H,1-9H2,(H,13,15)
• InChI Key： GFEPXSPZNKBPNI-UHFFFAOYSA-N
• SMILES： S1(CCNCC1)(=NC(NC1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 259.13544809g/mol
• Monoisotopic Mass: 259.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9Ų

Additional information on 3-cyclohexyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea

Introduction to 3-Cyclohexyl-1-(1-Oxo-1λ⁶-Thiomorpholin-1-ylidene)Urea (CAS No. 2138007-77-7)

3-Cyclohexyl-1-(1-oxo-1λ⁶-thiomorpholin-1-ylidene)urea, with the CAS number 2138007-77-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of urea derivatives and features a unique structural motif that includes a cyclohexyl group and a thiomorpholine moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The cyclohexyl group in the structure of 3-cyclohexyl-1-(1-oxo-1λ⁶-thiomorpholin-1-ylidene)urea contributes to its lipophilicity, which is crucial for enhancing the compound's ability to cross biological membranes. This property is particularly important for drugs that need to reach specific cellular targets, such as receptors or enzymes located within cells. The thiomorpholine moiety, on the other hand, is known for its ability to form stable complexes with metal ions, which can modulate the activity of metal-dependent enzymes and proteins.

Recent studies have highlighted the potential of 3-cyclohexyl-1-(1-oxo-1λ⁶-thiomorpholin-1-ylidene)urea in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-cyclohexyl-1-(1-oxo-1λ⁶-thiomorpholin-1-ylidene)urea has also shown potential as an antitumor agent. Research conducted at the National Cancer Institute demonstrated that this compound can induce apoptosis in cancer cells by disrupting the mitochondrial membrane potential and activating caspase pathways. These findings suggest that it could be developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic profile of 3-cyclohexyl-1-(1-oxo-1λ⁶-thiomorpholin-1-ylidene)urea has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that it has good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicity studies indicate that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthetic route for preparing 3-cyclohexyl-1-(1-oxo-1λ⁶-thiomorpholin-1-ylidene)urea involves several steps, including the formation of the thiomorpholine ring and the subsequent coupling with the cyclohexyl urea moiety. The synthesis is typically carried out under mild conditions using readily available starting materials, making it scalable for industrial production. This ease of synthesis is an important factor in its potential commercialization as a pharmaceutical product.

In conclusion, 3-cyclohexyl-1-(1-oxo-1λ⁶-thiomorpholin-1-ylidene)urea (CAS No. 2138007-77-7) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanism of action and potential clinical uses, paving the way for its eventual use as a novel therapeutic agent.